Cas no 30313-22-5 (2,4-Pentadien-1-one,1-(4-methylphenyl)-5-phenyl-)

• Product Name: 2,4-Pentadien-1-one,1-(4-methylphenyl)-5-phenyl-
• CAS No: 30313-22-5
• MF: C₁₈H₁₆O
• MW: 248.319045066833
• CID: 314948
• PubChem ID: 5775819
• Update Time: 2025-04-19

2,4-Pentadien-1-one,1-(4-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadien-1-one,1-(4-methylphenyl)-5-phenyl-
• (2Z,4E)-1-(4-methylphenyl)-5-phenylpenta-2,4-dien-1-one
• 1-(4-Methylphenyl)-5-methyl-3-oxo-2,3-dihydropyrazol
• 1-(4-methylphenyl)-5-phenyl-2,4-pentadien-1-one
• 1-(4'-methylphenyl)-5-phenyl-2,4-pentadiene-1-one
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(4-methylphenyl)-
• 5-methyl-1-p-tolyl-1,2-dihydro-pyrazol-3-one
• 5-Methyl-1-p-tolylpyrazol-3-on
• 5-Phenyl-1-p-tolyl-penta-2,4-dien-1-on
• 5-phenyl-1-p-tolyl-penta-2,4-dien-1-one
• CTK1J2772
• NSC 166440
• 2,4-Pentadien-1-one, 1-(4-methylphenyl)-5-phenyl-
• (2E,4E)-1-(4-methylphenyl)-5-phenylpenta-2,4-dien-1-one
• AT-096/40652460
• 30313-22-5
• 1-(4-methylphenyl)-5-phenylpenta-2,4-dien-1-one

• Inchi： 1S/C18H16O/c1-15-11-13-17(14-12-15)18(19)10-6-5-9-16-7-3-2-4-8-16/h2-14H,1H3/b9-5+,10-6+
• InChI Key： RZQJWYNOZJISEX-NXZHAISVSA-N
• SMILES： O=C(/C=C/C=C/C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 248.12018
• Monoisotopic Mass: 248.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.067
• Boiling Point: 413.4°Cat760mmHg
• Flash Point: 181.3°C
• Refractive Index: 1.615
• PSA: 17.07
• LogP: 4.44730